N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide

• IUPAC Name: N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide
• InChI: InChI=1S/C13H11N3O2S2/c17-20(18,14-9-10-4-2-1-3-5-10)11-6-7-12-13(8-11)16-19-15-12/h1-8,14H,9H2
• InChI Key: BUVYUDHJEIXZBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNS(=O)(=O)C2=CC3=NSN=C3C=C2
• Molecular Formula: C13H11N3O2S2
• Molecular Weight: 305.4 g/mol

Description

N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide, also known as NBBS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a sulfonamide derivative that contains a benzothiadiazole moiety, which gives it unique properties and makes it an attractive molecule for research.

Mechanism of Action

The mechanism of action of N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. Additionally, N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide has been shown to inhibit the activity of certain kinases, which play a role in cell signaling and regulation.
Biochemical and Physiological Effects
N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide has been shown to have a variety of biochemical and physiological effects in the body. In animal studies, N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide has been shown to reduce blood glucose levels and improve insulin sensitivity, suggesting its potential as a therapeutic agent for the treatment of diabetes. Additionally, N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide is its ease of synthesis, which makes it readily available for use in laboratory experiments. Additionally, N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide has been shown to have low toxicity and good stability, making it a safe and reliable compound for use in research. However, one limitation of N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide is its limited solubility in certain solvents, which can make it difficult to work with in certain applications.

Future Directions

There are numerous future directions for research on N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide. One area of interest is the development of new organic semiconductors based on N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide for use in electronic devices. Additionally, further studies are needed to fully understand the mechanism of action of N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide and its potential as a therapeutic agent for the treatment of various diseases. Finally, the development of new synthetic methods for N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide could lead to the synthesis of novel derivatives with improved properties and potential applications.

Synthesis Methods

The synthesis of N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide involves the reaction of benzylamine with 2,1,3-benzothiadiazole-5-sulfonyl chloride in the presence of a base. This method has been reported to yield high purity and good yields of N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide.

Scientific Research Applications

N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide has been extensively studied for its potential applications in various fields, including material science, medicinal chemistry, and organic electronics. In material science, N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide has been used as a building block for the synthesis of novel organic semiconductors with high charge-carrier mobility. In medicinal chemistry, N-benzyl-2,1,3-benzothiadiazole-5-sulfonamide has been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and inflammation.